(S)-1-(2-Bromobenzyl)pyrrolidin-3-amine dihydrochloride
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Description
(S)-1-(2-Bromobenzyl)pyrrolidin-3-amine dihydrochloride is a useful research compound. Its molecular formula is C11H17BrCl2N2 and its molecular weight is 328.08. The purity is usually 95%.
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Scientific Research Applications
Versatility in Drug Discovery
Pyrrolidine, a core structure in (S)-1-(2-Bromobenzyl)pyrrolidin-3-amine dihydrochloride, is extensively utilized in drug discovery due to its saturated five-membered ring with sp3-hybridization, contributing to stereochemistry and enhancing three-dimensional coverage, a phenomenon known as “pseudorotation”. These characteristics make pyrrolidine and its derivatives, including this compound, highly desirable for synthesizing bioactive molecules with target selectivity. The diversity of pyrrolidine derivatives, ranging from pyrrolizines to prolinol, demonstrates their broad applicability in developing treatments for human diseases. This review details synthetic strategies and structure-activity relationships, highlighting the significance of pyrrolidine's stereogenicity and substituent orientation in achieving desired biological profiles (Li Petri et al., 2021).
Importance in C-N Bond Formation
The compound's utility extends into the domain of recyclable copper catalyst systems for C-N bond-forming cross-coupling reactions, an area of significant interest in organic synthesis. Research underscores the role of this compound and related structures in facilitating these reactions, emphasizing the efficiency of copper-mediated systems in creating bonds between various amines and aryl halides or arylboronic acids. This process is critical for developing pharmaceuticals and other organic compounds, showcasing the importance of such pyrrolidine derivatives in advancing sustainable and recyclable catalyst technologies (Kantam et al., 2013).
Properties
IUPAC Name |
(3S)-1-[(2-bromophenyl)methyl]pyrrolidin-3-amine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15BrN2.2ClH/c12-11-4-2-1-3-9(11)7-14-6-5-10(13)8-14;;/h1-4,10H,5-8,13H2;2*1H/t10-;;/m0../s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAWOUOBUDBFWOE-XRIOVQLTSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1N)CC2=CC=CC=C2Br.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(C[C@H]1N)CC2=CC=CC=C2Br.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17BrCl2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.07 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.